ethyl 4-{[(cyclohexylamino)(oxo)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(cyclohexylamino)-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C17H22N2O4/c1-2-23-17(22)12-8-10-14(11-9-12)19-16(21)15(20)18-13-6-4-3-5-7-13/h8-11,13H,2-7H2,1H3,(H,18,20)(H,19,21)
• InChI Key: NTDTXCWUZYOVFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NC2CCCCC2
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Ethyl 4-{[(cyclohexylamino)(oxo)acetyl]amino}benzoate, also known as ECA, is a chemical compound that has gained significant attention in scientific research. ECA is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis.

Mechanism of Action

Ethyl 4-{[(cyclohexylamino)(oxo)acetyl]amino}benzoate exerts its biological effects by inhibiting the activity of enzymes involved in various metabolic pathways. This compound has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and cognitive function. This compound has also been found to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of dopamine and other neurotransmitters.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been found to increase the levels of acetylcholine and dopamine in the brain, leading to improved cognitive function and mood. This compound has also been found to have antioxidant properties, protecting cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(cyclohexylamino)(oxo)acetyl]amino}benzoate has several advantages for use in lab experiments. This compound is readily available and can be synthesized in large quantities. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations for use in lab experiments. This compound is toxic and must be handled with care. This compound also has limited solubility in water, making it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the study of ethyl 4-{[(cyclohexylamino)(oxo)acetyl]amino}benzoate. This compound has potential for use in the development of new drugs for the treatment of neurodegenerative disorders. This compound may also have potential for use in the development of new antimicrobial and antifungal agents. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

Ethyl 4-{[(cyclohexylamino)(oxo)acetyl]amino}benzoate has been extensively studied for its potential use in various scientific research applications. This compound has been found to have antimicrobial, antifungal, and antitumor properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.